![molecular formula C9H15Cl2N3O2 B6177875 3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid dihydrochloride CAS No. 2567504-52-1](/img/no-structure.png)
3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid dihydrochloride
Description
“3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid dihydrochloride” is a chemical compound with the CAS Number: 2567504-52-1 . It has a molecular weight of 268.14 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoic acid dihydrochloride . Its InChI code is 1S/C9H13N3O2.2ClH/c13-9(14)2-1-7-5-11-8-6-10-3-4-12(7)8;;/h5,10H,1-4,6H2,(H,13,14);2*1H .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 268.14 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid dihydrochloride involves the reaction of 3-(2-bromoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine with sodium cyanide followed by hydrolysis to obtain 3-(2-cyanethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine. This intermediate is then reacted with chloroacetic acid to yield the final product, which is subsequently converted to the dihydrochloride salt form.", "Starting Materials": [ "3-(2-bromoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine", "Sodium cyanide", "Chloroacetic acid", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: React 3-(2-bromoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine with sodium cyanide in the presence of DMF to obtain 3-(2-cyanethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine.", "Step 2: Hydrolyze 3-(2-cyanethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine with hydrochloric acid and water to obtain 3-(2-carboxyethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine.", "Step 3: React 3-(2-carboxyethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine with chloroacetic acid in the presence of EDC and HOBt to yield 3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid.", "Step 4: Convert 3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid to the dihydrochloride salt form by reacting with hydrochloric acid and water." ] } | |
CAS RN |
2567504-52-1 |
Product Name |
3-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-3-yl}propanoic acid dihydrochloride |
Molecular Formula |
C9H15Cl2N3O2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
